(3R)-1-[(4-fluorophenyl)methyl]piperidin-3-amine

• IUPAC Name: (3R)-1-[(4-fluorophenyl)methyl]piperidin-3-amine
• InChI: InChI=1S/C12H17FN2/c13-11-5-3-10(4-6-11)8-15-7-1-2-12(14)9-15/h3-6,12H,1-2,7-9,14H2/t12-/m1/s1
• InChI Key: NMGICMVQPPCKCW-GFCCVEGCSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(C=C2)F)N
• Isomeric SMILES: C1C[C@H](CN(C1)CC2=CC=C(C=C2)F)N
• Molecular Formula: C12H17FN2
• Molecular Weight: 208.27 g/mol

Description

(3R)-1-[(4-fluorophenyl)methyl]piperidin-3-amine, also known as (3R)-FPMPA, is a small molecule that has been studied for its various biochemical and physiological effects. It is an aryl-substituted piperidine derivative that has been found to have a variety of applications in scientific research.

Mechanism of Action

(3R)-FPMPA has been found to act as an inhibitor of monoamine oxidase (MAO) and acetylcholinesterase (AChE). It has been found to inhibit the activity of MAO by binding to the active site of the enzyme and preventing the oxidation of monoamines. It has also been found to inhibit the activity of AChE by binding to the active site of the enzyme and preventing the hydrolysis of acetylcholine.
Biochemical and Physiological Effects
(3R)-FPMPA has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of monoamine oxidase (MAO) and acetylcholinesterase (AChE). Inhibition of MAO activity has been found to result in increased levels of serotonin, dopamine, and norepinephrine in the brain, which can lead to a variety of psychological and physiological effects. Inhibition of AChE activity has been found to result in increased levels of acetylcholine in the brain, which can lead to a variety of effects on memory, learning, and other cognitive processes.

Advantages and Limitations for Lab Experiments

(3R)-FPMPA has been found to have several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and is relatively stable in solution. Another advantage is that it is a relatively selective inhibitor of MAO and AChE, meaning that it has fewer off-target effects than other MAO and AChE inhibitors. A limitation is that it is not as potent as other MAO and AChE inhibitors, meaning that higher concentrations may be required to achieve the desired effect.

Future Directions

There are a variety of potential future directions for the study of (3R)-FPMPA. These include further research into its mechanism of action and its biochemical and physiological effects, as well as research into its potential therapeutic applications for the treatment of various neurological and psychiatric disorders. Additionally, further research into its potential use as a drug delivery system for other drugs could lead to new and improved treatments for various diseases. Finally, research into its potential use as a tool for studying the regulation of gene expression could lead to new insights into the mechanisms of gene regulation.

Scientific Research Applications

(3R)-FPMPA has been studied for its various applications in scientific research. It has been found to be useful for the study of the enzyme monoamine oxidase (MAO) and its inhibitors, as well as for the study of the enzyme acetylcholinesterase (AChE) and its inhibitors. It has also been used in the study of the regulation of gene expression and in the study of the effects of drugs on the central nervous system.